Cas no 84478-89-7 (2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate)

2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate structure

84478-89-7 structure

Product Name:2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate

CAS No:84478-89-7

Molecular Formula:C₈H₅NO₅FCl

Molecular Weight:249.5804

MDL:MFCD05669850

CID:1823702

PubChem ID:3786690

2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate Properties

Names and Identifiers

- Carbonic acid, 2-chloro-4-fluoro-5-nitrophenyl methyl ester
- 2-chloro-4-fluoro-5-nitrophenyl methyl carbonate
- 4-Chloro-5-methoxycarbonyloxy-2-fluoronitrobenzene
- 2-chloro-4-fluoro-5-nitrophenylmethylcarbonate
- (2-chloro-4-fluoro-5-nitrophenyl) methyl carbonate
- SCHEMBL2030437
- MS-2249
- CS-0038456
- AKOS005108028
- W11033
- DB-123414
- C8H5ClFNO5
- 84478-89-7
- MFCD05669850
- BTQIJXHWQVDZJL-UHFFFAOYSA-N
- 4-chloro-2-fluoro-5-methoxycarbonyloxy-1-nitrobenzene
- +Expand
- MDL： MFCD05669850
- InChIKey： BTQIJXHWQVDZJL-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H5ClFNO5/c1-15-8(12)16-7-3-6(11(13)14)5(10)2-4(7)9/h2-3H,1H3
- SMILES： COC(=O)OC1=CC(=C(C=C1Cl)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 248.98400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 248.9840281g/mol
Heavy Atom Count: 16
Complexity: 284
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 81.4Å²

Experimental Properties

LogP: 3.05570
PSA: 81.35000

2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00GNS0-100mg	2-chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7	95%	100mg	$209.00	2024-04-21
A2B Chem LLC	AH76512-100mg	2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7	95%	100mg	$207.00	2024-04-19
Aaron	AR00GO0C-100mg	2-chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7	95%	100mg	$240.00
Crysdot LLC	CD12026028-1g	2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7	95+%	1g	$743
eNovation Chemicals LLC	D766804-100mg	2-chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7	95%	100mg	$285	2022-05-16
TRC	C167985-25mg	2-Chloro-4-fluoro-5-nitrophenyl methyl carbonate	84478-89-7		25mg	$ 230.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109096-100mg	(2-chloro-4-fluoro-5-nitrophenyl) methyl carbonate	84478-89-7	95+%	100mg	￥1786.00	2024-07-28

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